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Zeta-carotene ((-carotene) is a key colorless carotenoid precursor in the biosynthetic pathway leading to
all-trans-lycopene and downstream colored carotenoids [1] [2]. In plants, carotenoids serve essential
functions as photosynthetic accessories, photoprotectants, and precursors to signaling molecules and
hormones like abscisic acid (ABA) and strigolactones [3] [4]. The accumulation of zeta-carotene typically
occurs when specific enzymatic steps in the carotenoid biosynthesis pathway are disrupted through natural

or induced mutations, providing valuable models for studying carotenogenesis [5] [2].

The pathway from phytoene to all-trans-lycopene requires two desaturation steps catalyzed by phytoene
desaturase (PDS) and (-carotene desaturase (ZDS), along with two isomerization steps mediated by 15-cis-
(-carotene isomerase (Z-ISO) and carotenoid isomerase (CRTISO) [1] [2]. Mutations in either ZDS or Z-ISO
can lead to significant zeta-carotene accumulation, as these enzymes are responsible for processing zeta-

carotene intermediates [5] [2].

Mutant Phenotypes and Physiological Consequences

Visual and Developmental Phenotypes

Mutants accumulating zeta-carotene display characteristic phenotypes across plant species:

e Maize vp-wi2/vp9 mutants: Exhibit white or pale yellow kernels, dramatically reduced carotenoid
and ABA content, with high zeta-carotene accumulation [5]

e Arabidopsis zicl mutants: Show delayed greening when transferred from dark to light conditions,
accumulating 9,15,9'-tri-cis-{-carotene in etiolated tissues [2]
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¢ Rice phs mutants: Display albino or photobleaching phenotypes alongside viviparous (pre-harvest
sprouting) characteristics [4]

e Arabidopsis zds/clb5 mutants: Arrest chloroplast development at early stages, showing profound
alterations in leaf morphology and cellular differentiation [6]

Biochemical and Molecular Phenotypes

The table below summarizes quantitative changes in carotenoid composition and related compounds in key

zeta-carotene accumulation mutants:

Other
. Affected Zeta-Carotene . Additional
Organism/Mutant . Carotenoid ABA Levels
Gene Accumulation Phenotypes
Changes

Maize (vp-wi2) ZDS High (dramatic Reduced total Dramatically  Preharvest

increase) carotenoids reduced sprouting (7.69-
13.33% vyield
loss) [5]

Maize (y9) Z-1SO 9,15,9'-tri-cis-¢-  Reduced Not Pale yellow
carotene downstream quantified leaves, impaired
accumulation carotenoids etiolated growth

[2]

Arabidopsis (zicl)  Z-ISO 9,15,9-tri-cis-¢-  20-30% Not Delayed
carotene reduced quantified greening,
accumulation carotenoids in impaired

light-grown etiolated growth
seedlings [2]
Rice (phs3-1 - CRTISO  Not specified Reduced Reduced Photoinhibition,
Oscrtiso) carotenoids increased ROS
scavenging
enzymes [4]
Arabidopsis ZDS Not specified Albino Not Altered leaf
(clb5/zds) (carotenoid quantified morphology,
deficient)
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Other .
) Affected Zeta-Carotene ) Additional
Organism/Mutant . Carotenoid ABA Levels
Gene Accumulation Phenotypes
Changes

early chloroplast
arrest [6]

Beyond these quantitative changes, zeta-carotene accumulation mutants exhibit pleiotropic effects

including:

Vivipary due to ABA deficiency [5] [4]
Photooxidative damage and reduced photosynthetic efficiency [4]

Altered expression of chloroplast- and nucleus-encoded genes [6]
Generation of apocarotenoid signals that regulate plant development [6]

Key Enzymes and Mutant Classes

(-Carotene Desaturase (ZDS) Mutants

ZDS catalyzes the second set of desaturation reactions in carotenoid biosynthesis, converting 9,9'-di-cis-(-

carotene to 7,9,7',9'-tetra-cis-lycopene (prolycopene) [1]. Mutations in ZDS lead to:

Complete blockage of downstream carotenoid production
Accumulation of 9,9'-di-cis-{-carotene and upstream intermediates
Severe pigment deficiency and albinism

Unique developmental phenotypes not observed in other carotenoid-deficient mutants [6]

In maize, the vp9 locus encodes ZDS, and the vp-wl2 mutant contains a Mu9 transposon insertion in the first
intron of this gene [5]. Arabidopsis zds/clb5 mutants show similar blocks in carotenoid biosynthesis but with

distinct morphological consequences [6].

15-cis-(-Carotene Isomerase (Z-1ISO) Mutants

Z-1S0O catalyzes the critical isomerization of the central 15-15' cis double bond in 9,15,9'-tri-cis-{-carotene to

form 9,9'-di-cis-(-carotene [1] [2]. Key characteristics include:
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Membrane-embedded enzyme with heme b cofactor requiring reducing conditions for activity [1]
Essential function in dark tissues where photoisomerization cannot occur [2]

Evolutionary origin from bacterial NnrU genes involved in denitrification [2]

Conserved function across plant species, from Arabidopsis to tomato [7] [2]

Maize y9 and Arabidopsis zicl mutants represent Z-ISO deficiencies, accumulating the substrate 9,15,9'-tri-

cis-(-carotene, particularly in etiolated tissues [2].

Experimental Methodologies

Genetic Screening and Mutant Identification
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Experimental workflow for identifying zeta-carotene accumulation mutants

Biochemical Analysis of Carotenoids

Extraction Protocol (adapted from [5] [8]):

e Sample Preparation: Harvest plant tissue (e.g., endosperm, leaves) and immediately freeze in liquid
nitrogen. Store at -80°C until analysis.
e Homogenization: Grind tissue under yellow light conditions to prevent photoisomerization.
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Saponification: Incubate with ethanol containing 1% butylated hydroxy toluene at 85°C for 6
minutes, then add KOH (1g/mL) and continue incubation at 85°C for 10 minutes.

Extraction: Add petroleum ether:diethyl ether (2:1 v/v), vortex, and centrifuge. Repeat extraction
three times.

Washing: Wash combined supernatants with pre-cooled water and centrifuge.

Concentration: Transfer supernatant and vacuum dry.

Dissolution: Dissolve extracted carotenoids in mobile phase for HPLC analysis.

HPLC Analysis Conditions:

Column: YMC-Pack C30 reverse-phase column (250 x 4.6 mm, 5 ym) or UPLC BEH C18 (2.1 mm x
100 mm, 1.7 pym) [5] [8]

Detection: 450 nm for most carotenoids [8]

Mobile Phase: Acetonitrile:methanol (9:1) or gradient systems for complex separations [8]

Key Isomers: 9,15,9'-tri-cis--carotene and 9,9'-di-cis--carotene can be separated and identified by
retention time and spectral properties [2]

Functional Characterization Approaches

E. coli Complementation: Co-express plant PDS with bacterial GGPPS and PSY to accumulate
9,15,9'-tri-cis-(-carotene, then test Z-1SO function by conversion to 9,9'-di-cis-(-carotene [1] [2]
In Vitro Enzyme Assays: Incorporate 9,15,9'-tri-cis--carotene into liposomes and monitor
isomerization with purified Z-ISO under reducing conditions [1]

Subcellular Localization: Express GFP-fusion proteins in plant protoplasts to confirm plastid
localization [5]

Gene Expression Analysis: Use RNA-seq and gRT-PCR to examine transcriptional changes in
carotenoid pathway genes [7] [8]

Signaling Pathways and Regulatory Networks

Research has revealed that zeta-carotene accumulation mutants generate apocarotenoid-derived signals

that

influence plant development [6]. In Arabidopsis zds/clb5 mutants, accumulation of specific linear

carotenes (likely phytofluene and/or {-carotene) leads to:

Altered expression of numerous chloroplast- and nucleus-encoded genes
Dramatic changes in leaf morphology and cellular differentiation
Signaling processes that require the activity of carotenoid cleavage dioxygenase CCD4 [6]

© 2026 Smolecule. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5365113/
https://link.springer.com/article/10.1007/s10725-025-01280-z
https://link.springer.com/article/10.1007/s10725-025-01280-z
https://link.springer.com/article/10.1007/s10725-025-01280-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC2862425/
https://www.sciencedirect.com/topics/neuroscience/zeta-carotene
https://pmc.ncbi.nlm.nih.gov/articles/PMC2862425/
https://www.sciencedirect.com/topics/neuroscience/zeta-carotene
https://pmc.ncbi.nlm.nih.gov/articles/PMC5365113/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622272/
https://link.springer.com/article/10.1007/s10725-025-01280-z
https://www.smolecule.com/products/s626023?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4114949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4114949/
https://www.smolecule.com/products/s626023?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

This signaling pathway represents a novel retrograde communication mechanism where plastid-derived
apocarotenoids regulate nuclear gene expression and developmental processes [6]. Unlike other carotenoid-
deficient mutants, ZDS-deficient plants exhibit unique morphological phenotypes, suggesting specific

signaling functions for (-carotene-derived molecules [6].

Applications and Research Implications

Metabolic Engineering

Zeta-carotene accumulation mutants provide fundamental knowledge for metabolic engineering

approaches:

e Golden Rice Development: Bacterial phytoene desaturase (PaCRT]I) substitutes for four plant
enzymes (PDS, Z-1SO, ZDS, CRTISO), simplifying pathway engineering [9]

¢ Pathway Optimization: Understanding rate-limiting steps enables targeted manipulation of
carotenoid flux [9] [10]

e Combinatorial Engineering: Testing multigene combinations in model systems like rice callus for
optimal carotenoid accumulation [9]

Agricultural Improvement

¢ Drought Resistance: Engineering carotenoid biosynthesis enhances abiotic stress tolerance, as
demonstrated in tobacco with modified NtGGPPS1 [10]

¢ Reduced Preharvest Sprouting: Understanding ABA biosynthesis pathways enables development
of varieties with improved seed dormancy [5] [4]

¢ Nutritional Biofortification: Enhancing provitamin A carotenoids in staple crops addresses vitamin A
deficiency [3] [9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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